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Compound of Interest

Compound Name: Bromoacetone

Cat. No.: B165879

For researchers, scientists, and drug development professionals, the synthesis and handling of
novel compounds are routine. However, the inherent risks associated with potent chemical
reagents demand rigorous safety protocols. Bromoacetone, a highly toxic and lachrymatory
agent, necessitates stringent handling procedures to ensure the safety of laboratory personnel
and the integrity of research. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans for the handling of bromoacetone, to
foster a culture of safety and precision in the laboratory.

Essential Safety Information at a Glance

Bromoacetone is a colorless to violet liquid that is highly flammable and toxic.[1][2] It is a
potent lachrymator, causing severe irritation to the eyes, skin, and respiratory tract.[3] Due to its
hazardous nature, all handling of bromoacetone must be conducted within a certified chemical
fume hood, with personnel wearing appropriate personal protective equipment (PPE).
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Property Value Source
Molecular Formula CsHsBrO [4]

CAS Number 598-31-2 [5][6]
Boiling Point 137 °C (279 °F; 410 K) [4]
Flash Point 51.1 °C (124.0 °F; 324.2 K) [4]

Occupational Exposure Limits

Not Established [31[5]
(OSHA PEL, ACGIH TLV)

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to PPE is critical when handling bromoacetone. The following table
outlines the minimum required PPE.
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Body Part Required PPE Specification

Indirect-vent, impact and
) splash-resistant goggles worn
Eyes/Face Safety Goggles & Face Shield ) o ]
in combination with a face

shield.[7]

Impervious gloves (consult
Ski Chemical-Resistant Gloves & manufacturer's compatibility
in
Lab Coat chart) and a flame-resistant lab

coat.[7][8]

A full-facepiece respirator with
appropriate cartridges or a

Respiratory Respirator self-contained breathing
apparatus (SCBA) should be
used.[7][8]

For large quantities or in case
) ) of a spill, complete protective
Body Full Protective Clothing o _ _
clothing, including boots, is

necessary.[2][7]

Step-by-Step Protocol for Handling Bromoacetone

This protocol outlines the essential steps for the safe handling of bromoacetone from
preparation to disposal.

1. Pre-Experiment Preparation:

e Ensure a certified chemical fume hood is operational.

 Verify that an emergency shower and eyewash station are accessible and functional.[5]
o Assemble all necessary equipment and reagents within the fume hood.

» Don all required PPE as outlined in the table above.

2. Handling and Use:
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Ground and bond all containers and receiving equipment to prevent static discharge.[7][8]

Use non-sparking tools.[7][8]

Keep away from heat, sparks, open flames, and other ignition sources.[5][7][8]

Work with the smallest quantity of bromoacetone necessary for the experiment.

Keep the container tightly closed when not in use.[7][8]

. Post-Experiment Procedures:

Upon completion of the experiment, carefully quench any remaining bromoacetone
according to established laboratory procedures.

Decontaminate all glassware and equipment that came into contact with bromoacetone.

. Waste Disposal:

Bromoacetone is considered a hazardous waste and must be disposed of accordingly.[5]

Collect all bromoacetone waste in a designated, sealed, and properly labeled container.

The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[7]

Do not dispose of bromoacetone down the drain.

. Emergency Procedures:

Spill: In the event of a spill, evacuate the area immediately.[2][3] If trained and equipped,
absorb the spill with an inert material such as vermiculite or sand, and place it in a sealed
container for disposal.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[7]
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» Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Visualizing the Safety Workflow

The following diagram illustrates the critical decision points and safety procedures for handling
bromoacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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